Chemical doping of a core–shell silicon nanoparticles@polyaniline nanocomposite for the performance enhancement of a lithium ion battery anode†
Nanoscale Pub Date: 2015-12-02 DOI: 10.1039/C5NR07152F
Abstract
New silicon based anodic materials in lithium ion batteries (Si-based LIBs) have been developed worldwide to overcome capacity decay during the lithiation/delithiation process. In this study, a composite of Si nanoparticles coated with 5-sulfoisophthalic acid (SPA) doped polyaniline (core/shell SiNPs@PANi/SPA) was prepared and applied as an anode material for LIB applications. The detailed structure of the core/shell SiNPs@PANi/SPA composite was characterized using high-resolution scanning electron microscopy before and after charging/discharging. The electrochemical measurements showed that the SiNPs@PANi/SPA anode exhibited a high capacity of 925 mA h g−1 and high coulombic efficiency (99.6%) after long-term cycling (1000 cycles). Overall results indicated that the SPA doped polyaniline served as a conductive matrix to improve electrical contact and to provide an adhesive force in Si-based LIBs. Our approach opens a route for the design of efficient silicon nanocomposites for LIB applications.
Recommended Literature
- [1] An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†
- [2] An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†
- [3] An astrophysically-relevant mechanism for amino acid enantiomer enrichment
- [4] An apparatus for determining small amounts of alchohol in sour milk and urine
- [5] An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†
- [6] An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†
- [7] An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†
- [8] An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†
- [9] An aptasensor for the detection of ampicillin in milk using a personal glucose meter
- [10] Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.
Journal Name：Nanoscale
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)